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Compound of Interest

Compound Name:
2-(2-(Hydroxymethyl)-5-

nitrophenyl)ethanol

Cat. No.: B179567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties and

synthetic applications of the compound with CAS number 186390-74-9, chemically identified as

2-(2-(hydroxymethyl)-5-nitrophenyl)ethanol. While direct biological activity of this specific

compound is not extensively documented in publicly available literature, its pivotal role as a key

intermediate in the synthesis of biologically active 6-nitro-1,2,3,4-tetrahydroisoquinoline

derivatives positions it as a molecule of significant interest in medicinal chemistry and drug

discovery. This guide will detail its physicochemical properties, its application in the synthesis of

a notable tetrahydroisoquinoline derivative, and the broader biological significance of this class

of compounds, supported by experimental protocols and pathway diagrams.

Chemical and Physical Properties
The compound with CAS number 186390-74-9 is an aromatic nitro compound and a diol. Its

fundamental properties are summarized in the table below.
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Property Value

CAS Number 186390-74-9

IUPAC Name 2-(2-(hydroxymethyl)-5-nitrophenyl)ethanol

Molecular Formula C₉H₁₁NO₄

Molecular Weight 197.19 g/mol

Appearance Refer to supplier specifications

Solubility Refer to supplier specifications

Data sourced from publicly available chemical supplier information.

Synthetic Applications: A Gateway to Bioactive
Tetrahydroisoquinolines
The primary documented utility of 2-(2-(hydroxymethyl)-5-nitrophenyl)ethanol lies in its role

as a precursor for the synthesis of substituted 1,2,3,4-tetrahydroisoquinolines (THIQs). The

THIQ scaffold is a privileged structure in medicinal chemistry, forming the core of numerous

natural products and synthetic compounds with a wide array of biological activities.[1][2][3]

A key transformation involving this starting material is the synthesis of 2-benzyl-6-nitro-1,2,3,4-

tetrahydroisoquinoline.

Synthesis of 2-benzyl-6-nitro-1,2,3,4-
tetrahydroisoquinoline
The synthesis proceeds via a two-step, one-pot reaction involving the formation of a dimesylate

intermediate followed by cyclization with benzylamine.[4]

Experimental Protocol:

Step 1: Dimesylate Intermediate Formation

A solution of 2-[2-(hydroxymethyl)-5-nitrophenyl]ethanol (5.95 g, 30.17 mmol) and

triethylamine (10.51 mL, 75.42 mmol) in dry dichloromethane (121 mL) is cooled to 0°C
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under a nitrogen atmosphere.[4]

Methanesulfonyl chloride (5.37 mL, 69.39 mmol) is added dropwise to the solution.[4]

The reaction mixture is stirred at 0°C for 30 minutes.[4]

The mixture is then washed sequentially with 1M aqueous HCl (100 mL), saturated

aqueous NaHCO₃ (100 mL), and brine (100 mL).[4]

The organic layer is dried over Na₂SO₄ and concentrated under reduced pressure to yield

the dimesylate intermediate as a partially crystalline oil.[4]

Step 2: Cyclization to 2-benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline

The crude dimesylate intermediate is dissolved in dichloromethane (151 mL) under a

nitrogen atmosphere.[4]

Benzylamine (16.48 mL, 150.8 mmol) is added to the solution.[4]

The resulting mixture is stirred at ambient temperature for 22 hours.[4]

The reaction mixture is washed with water (100 mL) and brine (100 mL).[4]

The organic layer is dried over anhydrous Na₂SO₄ and concentrated under reduced

pressure.[4]

The crude product is purified by silica gel chromatography, eluting with EtOAc/heptane

(10/90), to afford 2-benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline as a light yellow solid

(7.76 g, 96% yield).[4]

Synthetic Workflow Diagram:
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Synthesis of 2-benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline
2-(2-(hydroxymethyl)-5-

nitrophenyl)ethanol
(CAS 186390-74-9)

Methanesulfonyl Chloride,
Triethylamine, CH2Cl2, 0°C

Step 1 Dimesylate Intermediate Benzylamine, CH2Cl2,
Ambient Temperature

Step 2 2-benzyl-6-nitro-1,2,3,4-
tetrahydroisoquinoline

Proposed Anticancer Mechanism of Nitrophenyl-THIQ Derivatives
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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